Cas no 1806060-89-8 (3-Bromo-4-cyano-2-methylbenzoic acid)

• Product Name: 3-Bromo-4-cyano-2-methylbenzoic acid
• CAS No: 1806060-89-8
• MF: C₉H₆BrNO₂
• MW: 240.053441524506
• MDL: MFCD28736535
• CID: 4785832
• Update Time: 2025-05-26

3-Bromo-4-cyano-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-cyano-2-methylbenzoic acid

• MDL： MFCD28736535
• Inchi： 1S/C9H6BrNO2/c1-5-7(9(12)13)3-2-6(4-11)8(5)10/h2-3H,1H3,(H,12,13)
• InChI Key： TVFXQTGKIHOIGT-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C=CC(C(=O)O)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 258
• XLogP3: 2.2
• Topological Polar Surface Area: 61.1

Additional information on 3-Bromo-4-cyano-2-methylbenzoic acid

Introduction to 3-Bromo-4-cyano-2-methylbenzoic acid (CAS No. 1806060-89-8)

3-Bromo-4-cyano-2-methylbenzoic acid, identified by the Chemical Abstracts Service (CAS) number 1806060-89-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This benzoic acid derivative features a unique structural framework, incorporating both bromine and cyano functional groups, which contribute to its distinct chemical properties and potential biological activities. The presence of these substituents makes it a valuable intermediate in the synthesis of various pharmacologically relevant molecules, particularly in the development of novel therapeutic agents.

The compound’s molecular structure, characterized by a benzene ring substituted with a bromine atom at the 3-position, a cyano group at the 4-position, and a methyl group at the 2-position, endows it with specific electronic and steric characteristics. These features are crucial for its reactivity in synthetic transformations and its interaction with biological targets. The bromine atom, for instance, serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in medicinal chemistry to construct complex heterocyclic scaffolds.

Similarly, the cyano group introduces a strong electron-withdrawing effect, influencing the compound’s acidity and reactivity. This makes 3-Bromo-4-cyano-2-methylbenzoic acid a suitable precursor for the synthesis of amides, nitriles, and other nitrogen-containing derivatives, which are prevalent in many bioactive molecules. The methyl group at the 2-position further modulates the electronic distribution around the benzene ring, potentially enhancing its binding affinity to biological receptors.

In recent years, there has been growing interest in exploring the pharmacological potential of benzoic acid derivatives due to their diverse biological activities. 3-Bromo-4-cyano-2-methylbenzoic acid has been investigated as a key intermediate in the synthesis of compounds with antimicrobial, anti-inflammatory, and anticancer properties. For instance, studies have demonstrated its utility in generating novel inhibitors of enzymes involved in cancer cell proliferation and metastasis. The benzoic acid core is well-known for its role in modulating metabolic pathways and its ability to act as a scaffold for drug design.

The cyano group in 3-Bromo-4-cyano-2-methylbenzoic acid has been particularly highlighted for its ability to enhance binding interactions with biological targets. In one notable study, researchers utilized this compound to develop small-molecule inhibitors targeting protein kinases, which play critical roles in signal transduction pathways associated with various diseases. The bromine substituent has also been exploited for further derivatization, allowing chemists to introduce additional functional groups that can fine-tune the pharmacological properties of the resulting molecules.

Moreover, the structural features of 3-Bromo-4-cyano-2-methylbenzoic acid make it an attractive candidate for computational studies aimed at understanding molecular recognition processes. High-throughput virtual screening (HTVS) and molecular docking simulations have been employed to identify potential hits that could interact with disease-relevant targets. These computational approaches have accelerated the discovery process by predicting binding affinities and optimizing lead structures before experimental validation.

Recent advancements in synthetic methodologies have further enhanced the accessibility of 3-Bromo-4-cyano-2-methylbenzoic acid, enabling more efficient and scalable production processes. Transition-metal-catalyzed reactions have played a pivotal role in this regard, particularly palladium-catalyzed cross-coupling reactions that facilitate the introduction of diverse substituents onto the benzoic acid backbone. These techniques have not only improved yields but also allowed for greater structural diversity in derived compounds.

The pharmaceutical industry has taken note of these developments, with several companies incorporating 3-Bromo-4-cyano-2-methylbenzoic acid into their drug discovery pipelines. Its versatility as an intermediate has led to its use in generating libraries of compounds for high-throughput screening (HTS), where large numbers of molecules are rapidly tested for biological activity. This approach has been instrumental in identifying novel therapeutic candidates that may address unmet medical needs.

In conclusion,3-Bromo-4-cyano-2-methylbenzoic acid (CAS No. 1806060-89-8) represents a promising scaffold for pharmaceutical innovation. Its unique structural attributes and synthetic accessibility make it an invaluable tool for medicinal chemists seeking to develop new drugs targeting various diseases. As research continues to uncover new biological functions and synthetic applications, this compound is poised to remain at the forefront of drug discovery efforts.